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Compound of Interest

Compound Name: trans-1-Cinnamylpiperazine

Cat. No.: B099036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of trans-1-Cinnamylpiperazine. The information is compiled to ensure the safety of

laboratory personnel and the integrity of the chemical.

Chemical and Physical Properties
trans-1-Cinnamylpiperazine is a piperazine derivative used in the synthesis of various

compounds, including bile acid piperazinyl derivatives with pro-apoptotic properties on human

carcinoma cell lines.[1] Its physical and chemical properties are summarized in the table below.
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Property Value

Chemical Formula C₁₃H₁₈N₂

Molecular Weight 202.30 g/mol

Appearance
Clear to light yellow semi-solid or brownish-

yellow solid.[2][3]

Melting Point 39-44 °C (lit.)

Boiling Point 129 °C at 1 mm Hg (lit.)

Density 0.989 g/mL at 25 °C (lit.)

Flash Point >230 °F (>110 °C)

Solubility

Low solubility in water. Soluble in some organic

solvents like ethanol and dichloromethane.[4]

Sparingly soluble in chloroform and slightly

soluble in methanol.

Hazard Identification and Safety Precautions
trans-1-Cinnamylpiperazine is classified as an irritant. The following table summarizes its

GHS hazard classifications.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:
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alt text

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling trans-1-Cinnamylpiperazine:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator for organic vapors is recommended.

Handling and Storage Procedures
Handling

Handle in a well-ventilated place, such as a chemical fume hood, to avoid inhalation of dust

or vapors.[2]

Wear suitable protective clothing, including gloves and eye protection.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent electrostatic discharge.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Store away from direct sunlight and protect from light.[3][4]

Store separately from incompatible materials, such as strong oxidizing agents.[4]

Some sources recommend refrigeration (2-8°C) and storage under an inert atmosphere.
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Emergency Procedures
First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[5][6]

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with soap and plenty of water for at least 15 minutes.[6][7] If skin irritation occurs, seek

medical advice.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, give artificial respiration. Seek medical attention.[7][8][9]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5][10]

Fire-Fighting Measures
Suitable extinguishing media: Use carbon dioxide, dry chemical powder, or alcohol-resistant

foam. A water spray can be used to cool closed containers.[5]

Specific hazards arising from the chemical: In case of fire, hazardous combustion products

such as carbon monoxide, carbon dioxide, and nitrogen oxides may be produced.[5]

Protective equipment for firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[5]

Accidental Release Measures
Personal precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Wear

appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for cleaning up: Absorb with an inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust). Keep in a suitable, closed container for disposal.
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Experimental Protocols
The following is a general protocol for the use of trans-1-Cinnamylpiperazine in a synthetic

reaction, based on its known application in the synthesis of piperazine derivatives. This should

be adapted and optimized for specific experimental requirements.

General Protocol for N-Alkylation of trans-1-
Cinnamylpiperazine
This protocol describes a general procedure for the reaction of trans-1-Cinnamylpiperazine
with an alkyl halide.

Materials:

trans-1-Cinnamylpiperazine

Alkyl halide (e.g., ethyl bromoacetate)

Anhydrous acetone

Anhydrous sodium carbonate (or another suitable base)

Appropriate reaction vessel with a reflux condenser and magnetic stirrer

Heating mantle

Rotary evaporator

Standard laboratory glassware for workup and purification

Procedure:

In a clean, dry reaction flask, dissolve trans-1-Cinnamylpiperazine (1 equivalent) in

anhydrous acetone.

Add anhydrous sodium carbonate (1.5-2 equivalents).
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To the stirred suspension, add the alkyl halide (1.1 equivalents) dropwise at room

temperature.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Filter the solid base and wash with acetone.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography or recrystallization.

Visualizations
The following diagrams illustrate key safety and experimental workflows.
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Personal Protective Equipment (PPE) Workflow

Enter Laboratory

Don Personal Protective Equipment:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Handle trans-1-Cinnamylpiperazine
in a Fume Hood

Doff Personal Protective Equipment

Exit Laboratory

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.
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Accidental Spill Response

Spill of trans-1-Cinnamylpiperazine Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Container

Decontaminate the Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an accidental spill.
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General N-Alkylation Workflow

Dissolve trans-1-Cinnamylpiperazine
and Base in Acetone

Add Alkyl Halide

Heat to Reflux and
Monitor by TLC

Cool, Filter, and
Concentrate

Purify Crude Product

Characterize Pure Product

Click to download full resolution via product page

Caption: A generalized workflow for the N-alkylation of trans-1-Cinnamylpiperazine.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always consult the most recent Safety Data Sheet (SDS) from your supplier

before handling any chemical. All laboratory work should be conducted by trained personnel in

a suitably equipped facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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